3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3,4-difluorophenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C11H7F2NO/c12-9-4-3-7(6-10(9)13)8-2-1-5-14-11(8)15/h1-6H,(H,14,15)
• InChI Key: ZVBSYACMVSWTMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C2=CC(=C(C=C2)F)F
• Molecular Formula: C11H7F2NO
• DSSTOX Substance ID: DTXSID60682705
• Molecular Weight: 207.18 g/mol
• CAS RN: 1261937-37-4

Description

3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% (3,4-DFP-2HOP) is a compound that has been studied for its potential applications in scientific research. It is a fluorinated derivative of 2-hydroxypyridine, and is of interest to researchers due to its unique properties.

Scientific Research Applications

3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in scientific research. It has been used as a reagent for the synthesis of other compounds, such as 3,4-difluoro-2-hydroxypyridin-5-ylmethyl esters. In addition, 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% has also been used for the synthesis of fluorinated derivatives of 2-hydroxy-3-pyridinecarboxaldehyde.

Mechanism of Action

The mechanism of action of 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed that the compound may act as an inhibitor of certain enzymes, such as those involved in the metabolism of other compounds. In addition, 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% has been found to interact with certain receptors, suggesting that it may act as an agonist or antagonist of these receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% are not yet fully understood. However, it has been found to interact with certain enzymes and receptors, suggesting that it may have an effect on various biological processes. In addition, 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% has been studied for its potential applications in the treatment of certain diseases, such as cancer.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% in lab experiments is its high purity of 95%. This allows researchers to use the compound in a wide variety of experiments without worrying about the presence of impurities or contaminants. However, 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% is a relatively unstable compound, and can decompose over time. Therefore, it is important to store the compound in a cool and dry environment to ensure its stability.

Future Directions

There are a number of potential future directions for the study of 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95%. These include further research into its mechanism of action, potential applications in the treatment of various diseases, and the development of new synthetic methods for the preparation of the compound. In addition, further research into the biochemical and physiological effects of 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% could lead to the development of new therapeutic agents. Finally, further research into the structure and properties of 3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% could provide insight into the design of new compounds with improved properties.

Synthesis Methods

3-(3,4-Difluorophenyl)-2-hydroxypyridine, 95% can be synthesized by a reaction between 3,4-difluorophenylhydrazine and 2-hydroxypyridine. This reaction proceeds in the presence of an acid catalyst, such as hydrochloric acid, to form the desired product. The reaction is typically carried out at room temperature and pressure, and yields a product with a purity of 95%.